Cas no 142030-59-9 (4,6(1H,5H)-Pyrimidinedione, 2-amino-5,5-dibutyl-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione, 2-amino-5,5-dibutyl-
• CAS No: 142030-59-9
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 3733866
• Update Time: 2025-04-22

4,6(1H,5H)-Pyrimidinedione, 2-amino-5,5-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 2-amino-5,5-dibutyl-

• Inchi： 1S/C12H21N3O2/c1-3-5-7-12(8-6-4-2)9(16)14-11(13)15-10(12)17/h3-8H2,1-2H3,(H3,13,14,15,16,17)
• InChI Key： KEYVISLWKYFHBJ-UHFFFAOYSA-N
• SMILES： C1(N)NC(=O)C(CCCC)(CCCC)C(=O)N=1

Computed Properties

• Exact Mass: 239.163
• Monoisotopic Mass: 239.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6A^2